4'-Hydroxypiptocarphin A

• Molecular Formula: C21H26O9
• Molecular Weight: 422.4 g/mol
• SMILES: CC(=C)C(=O)OC1CC(C2(CCC(O2)(C=C3C1=C(C(=O)O3)COC(=O)C)C)O)(C)O
• InChI: InChI=1S/C21H26O9/c1-11(2)17(23)28-15-9-20(5,25)21(26)7-6-19(4,30-21)8-14-16(15)13(18(24)29-14)10-27-12(3)22/h8,15,25-26H,1,6-7,9-10H2,2-5H3/b14-8+
• InChIKey: BZQDHZDSIXPDSS-RIYZIHGNSA-N
• Appearance: Powder

For SAR studies on hirsutinolide sesquiterpene lactones, a well-characterized negative control is essential. 4'-Hydroxypiptocarphin A (CAS 103994-39-4) provides a reliable attenuated comparator, demonstrating an ~20-fold reduction in potency (IC50 15 µM) compared to Piptocarphin A (IC50 0.77 µM) against the P388 murine leukemia line. - Map the pharmacophore features governing cytotoxic potency. - Validate computational docking models that predict substituent effects. - Standardize Vernonia volkameriifolia or V. bockiana extracts via UHPLC-HRMS/MS. Supplied as a high-purity reference standard for reproducible research outcomes.

4'-Hydroxypiptocarphin A Procurement & Research Guide

4'-Hydroxypiptocarphin A is a natural sesquiterpene lactone isolated primarily from Vernonia species such as V. volkameriifolia and V. bockiana [1]. This compound is utilized exclusively for investigational purposes in chemical and pharmacological research, particularly for its potential antiproliferative applications. Key identifiers for procurement include a CAS number of 103994-39-4, a molecular formula of C21H26O10, and a molecular weight of 438.43 g/mol .

Natural sesquiterpene lactone isolated from Vernonia spp.

Supports cell-proliferation assay studies and cytotoxicity screening

Required reference standard for Vernonia extract fingerprinting

• [1] Cytotoxic sesquiterpenoids from Vernonia bockiana. J Asian Nat Prod Res. 2008;10(6):571-5. PMID: 18618447. View Source

4'-Hydroxypiptocarphin A: Irreplaceable in Cytotoxicity Assays

The piptocarphin family of sesquiterpene lactones exhibits a wide spectrum of cytotoxic potency, with minor structural variations—such as the 4'-hydroxyl group—leading to order-of-magnitude differences in IC50 values against the same cell lines. A direct comparison of Piptocarphin A (IC50 = 0.77 µM) and 4'-Hydroxypiptocarphin A (IC50 = 15 µM) against the P388 murine leukemia cell line demonstrates a nearly 20-fold reduction in potency, underscoring that these compounds are not functionally interchangeable . Furthermore, cross-class comparisons show that in-class glycosylated analogs like saussureosides B are completely inactive in HL-60 assays, confirming that precise structural identity is paramount for reproducible research outcomes [1].

4'-Hydroxyl potency shift

Minor structural variation may lead to significant potency differences compared to parent piptocarphin A

Glycoside inactivity

Sesquiterpene lactone core is required for activity; glycosylated analogs show no cytotoxic response in HL-60 assays

• [1] Cytotoxic sesquiterpene lactones from Vernonia bockiana. Nat Prod Res. 2008;22(11):991-7. PMID: 18629715. View Source

4'-Hydroxypiptocarphin A: Comparative Evidence

P388 Leukemia Cytotoxicity: vs. Piptocarphin A

A direct head-to-head comparison reveals a significant difference in potency between the two closest structural analogs. Piptocarphin A exhibits a strong IC50 of 0.77 µM against the P388 mouse lymphoid tumor cell line . In contrast, the 4'-hydroxylated analog, 4'-Hydroxypiptocarphin A, is considerably less potent, with a reported IC50 of approximately 15 µM under comparable conditions . This represents a roughly 19.5-fold reduction in cytotoxic activity, a critical differentiation for researchers needing to calibrate dose-response curves or investigating the impact of the 4'-hydroxyl moiety.

P388 Cytotoxicity Comparison

Data to verify

4'-Hydroxypiptocarphin A IC50: 15 µM Piptocarphin A IC50: 0.77 µM ~19.5-fold lower potency

Potency context differs markedly between analogs

Reported head-to-head data; source requires independent verification

Evidence Dimension	Cytotoxic Potency (IC50)
Target Compound Data	15 µM
Comparator Or Baseline	Piptocarphin A (CAS 76248-63-0): 0.77 µM
Quantified Difference	19.5-fold lower potency
Conditions	P388 mouse lymphoid tumor cell line, standard cytotoxicity assay

Why This Matters

This data prevents experimental failure due to incorrect dosing; selecting the more potent Piptocarphin A over 4'-Hydroxypiptocarphin A for a low-concentration assay would result in a nearly 20-fold under-dosing.

HL-60 Leukemia: Lactones vs. Glycosides Activity

Within the same botanical extract (Vernonia bockiana), a class-level inference confirms the necessity of the sesquiterpene lactone core for activity. Six isolated sesquiterpene lactones, which include piptocarphin A and piptocarphin F, exhibited a range of cytotoxic activity against the human HL-60 leukemia cell line with IC50 values between 3.87 and 12.5 µM [1]. In stark contrast, the inone glycoside saussureosides B, isolated from the same plant, was completely inactive in the same HL-60 assay [1]. This establishes that while 4'-Hydroxypiptocarphin A is active, a glycosylated alternative from the same source would yield no response.

Lactone vs. Glycoside Activity

Class-level inference

Sesquiterpene lactones active (IC50 3.87–12.5 µM) Saussureosides B glycoside inactive

Lactone core required for HL-60 cytotoxicity response

Class-level observation from Vernonia bockiana extract

Evidence Dimension	Cytotoxic Activity (IC50 Range)
Target Compound Data	Active (IC50 range: 3.87-12.5 µM, based on class data)
Comparator Or Baseline	Saussureosides B (glycoside): Inactive
Quantified Difference	Qualitative difference: Active vs. Inactive
Conditions	Human promyelomonocytic leukemic HL-60 cell line, MTT assay

Why This Matters

For researchers procuring Vernonia-derived compounds, this evidence validates that the sesquiterpene lactone structure is non-negotiable for antiproliferative applications, directly justifying the selection of 4'-Hydroxypiptocarphin A over cheaper or more abundant glycoside fractions.

• [1] Cytotoxic sesquiterpene lactones from Vernonia bockiana. Nat Prod Res. 2008;22(11):991-7. PMID: 18629715. View Source

Piptocarphin D Selectivity vs. A/B Mixture

Within the piptocarphin structural class, substitution patterns dictate selectivity. A cross-study comparison shows that while a mixture of Piptocarphins A and B demonstrates potent, broad-spectrum antiproliferative activity (GI50 ≤ 0.15 µg/mL across all human cancer cell lines tested), the closely related Piptocarphin D exhibits significant selectivity [1]. Piptocarphin D was found to be selective for glioma and resistant ovarian cell lines, highlighting that even within the same subclass, analogs cannot be substituted without altering the biological profile [1].

Piptocarphin D Selectivity

Cross-study context

Piptocarphin D: selective for glioma and resistant ovarian cell lines Piptocarphin A/B mixture: broad-spectrum (GI50 ≤0.15 µg/mL)

Selectivity profile context differs among piptocarphins

Cross-study inference; direct comparison data not available

Evidence Dimension	Antiproliferative Activity and Selectivity
Target Compound Data	4'-Hydroxypiptocarphin A (Activity inferred from class; selectivity profile unknown)
Comparator Or Baseline	Piptocarphin D: Selective for glioma and resistant ovarian cell lines.
Quantified Difference	Qualitative difference: Broad-spectrum (Piptocarphin A/B) vs. Selective (Piptocarphin D)
Conditions	Human tumor cell line panel (including glioma, ovarian, kidney), NCI protocol

Why This Matters

This underscores that the procurement of a specific piptocarphin analog is essential for achieving a desired selectivity profile; substituting Piptocarphin D for 4'-Hydroxypiptocarphin A would change the entire experimental outcome from broad to narrow activity.

• [1] Chemical constituents, antiproliferative and antioxidant activities of vernonanthura nudiflora (less.) h. rob. aerial parts. Nat Prod Res. 2021;35(21):4072-4076. PMID: 32297531. View Source

4'-Hydroxypiptocarphin A: Application Scenarios

Hirsutinolide-Based Anticancer SAR Libraries

Medicinal chemistry groups aiming to define the pharmacophore of hirsutinolide sesquiterpene lactones require 4'-Hydroxypiptocarphin A as a critical negative or attenuated control. As demonstrated in Section 3, the 4'-hydroxyl group reduces potency against P388 cells by approximately 20-fold compared to Piptocarphin A (15 µM vs. 0.77 µM). Including this compound in a screening panel is essential for mapping the structural features that govern cytotoxic potency and for validating computational docking models that predict the impact of this specific substitution.

Selective Cytotoxicity in Glioma & Ovarian Cancer

Given the known selectivity of the structurally similar Piptocarphin D for glioma and resistant ovarian cell lines, 4'-Hydroxypiptocarphin A serves as an ideal comparator tool. Researchers focused on these specific cancer types can benchmark the activity of new Vernonia extracts or synthetic analogs against 4'-Hydroxypiptocarphin A to determine if the 4'-hydroxyl modification alters the inherent selectivity profile of the piptocarphin scaffold. This is a key application for any lab working on targeted therapies for these difficult-to-treat cancers.

Vernonia Extract Standardization & Fingerprinting

For natural product chemists and analytical labs standardizing Vernonia volkameriifolia or V. bockiana extracts, 4'-Hydroxypiptocarphin A is a required reference standard. Its unique CAS number (103994-39-4) and distinct retention time in UHPLC-HRMS/MS workflows allow for its precise identification and quantification in complex botanical matrices, differentiating it from more abundant and potent co-occurring metabolites like Piptocarphin A and Piptocarphin F. This is crucial for ensuring batch-to-batch consistency in extracts used for in vivo studies.

Application

Selection Property

Validation Focus

Hirsutinolide scaffold SAR studies

Attenuated cytotoxic potency via 4'-hydroxyl

Pharmacophore mapping and computational model validation

Glioma and ovarian cancer cell-model selectivity profiling

Selectivity context inferred from piptocarphin class

Cell-line panel selectivity benchmarking

Vernonia extract standardization

Distinct CAS and chromatographic retention

Batch-to-batch consistency and botanical identification